Cas no 263270-36-6 (2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID)

• Product Name: 2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID
• CAS No: 263270-36-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 4643381
• PubChem ID: 18422064
• Update Time: 2025-10-18

2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-chloro-6-phenyl-
• 2-chloro-6-phenylpyridine-4-carboxylic acid
• SCHEMBL7675294
• EN300-734212
• G66919
• AKOS017558349
• Z1592692479
• 263270-36-6
• MFCD08446602
• 2-chloro-6-phenylisonicotinic acid
• 2-chloro-6-phenylpyridine-4-carboxylicacid
• 2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID

• Inchi： 1S/C12H8ClNO2/c13-11-7-9(12(15)16)6-10(14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： HAXVJSNNEVHWQZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC=C2)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 233.0243562g/mol
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID

2-CHLORO-6-PHENYLPYRIDINE-4-CARBOXYLIC ACID: A Comprehensive Overview

2-Chloro-6-phenylpyridine-4-carboxylic acid (CAS No. 263270-36-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a chloro group at the 2-position and a phenyl group at the 6-position, along with a carboxylic acid moiety at the 4-position. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The synthesis of 2-chloro-6-phenylpyridine-4-carboxylic acid has been extensively studied in recent years, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 2-chloro-6-phenylpyridine with carbon dioxide in the presence of a suitable catalyst, such as palladium or copper complexes. This method not only provides high yields but also ensures excellent purity and regioselectivity, making it suitable for large-scale production.

In terms of its physical properties, 2-chloro-6-phenylpyridine-4-carboxylic acid is a white crystalline solid with a melting point typically ranging from 180 to 185°C. It is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of 2-chloro-6-phenylpyridine-4-carboxylic acid has been a subject of considerable interest due to its potential therapeutic applications. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary in vitro studies have demonstrated that 2-chloro-6-phenylpyridine-4-carboxylic acid can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation.

Beyond its direct biological effects, 2-chloro-6-phenylpyridine-4-carboxylic acid serves as an important building block for the synthesis of more complex molecules with enhanced pharmacological profiles. For example, it can be used as a starting material for the preparation of prodrugs that are designed to improve drug delivery and reduce side effects. The versatility of this compound in medicinal chemistry is further highlighted by its ability to undergo various chemical transformations, such as esterification, amidation, and halogenation reactions.

In the context of materials science, 2-chloro-6-phenylpyridine-4-carboxylic acid has shown promise as a functional monomer for the synthesis of advanced polymers and supramolecular assemblies. Its aromatic core and carboxylic acid functionality provide multiple points for covalent or non-covalent interactions, enabling the formation of well-defined nanostructures with tunable properties. These materials have potential applications in areas such as drug delivery systems, sensors, and electronic devices.

The environmental impact of 2-chloro-6-phenylpyridine-4-carboxylic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Research into the biodegradability and ecotoxicity of this compound is ongoing, with initial studies suggesting that it exhibits low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 2-chloro-6-phenylpyridine-4-carboxylic acid (CAS No. 263270-36-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development. As research in these fields continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.